2-[(4-hydroxy-3-methoxyphenyl)methylidene]-2H,3H,5H,6H,7H,8H,9H-imidazo[1,2-a]azepin-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[(4-hydroxy-3-methoxyphenyl)methylidene]-2H,3H,5H,6H,7H,8H,9H-imidazo[1,2-a]azepin-3-one is a useful research compound. Its molecular formula is C16H18N2O3 and its molecular weight is 286.331. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Properties of 1,3-Azoles Derivatives
Research on 1,3-azoles, including imidazoles, which are structurally related to the compound of interest, has demonstrated a variety of synthesis methods and biological properties. The synthesis of 4-phosphorylated derivatives of 1,3-azoles through different methods and their significant biological activities, including insecticidal, antihypertensive, and neurodegenerative effects, highlights the diverse potential applications of such compounds in medicinal chemistry (Abdurakhmanova et al., 2018).
Synthetic Approaches for Benzimidazoles and Related Compounds
The synthesis of benzimidazoles, quinoxalines, and benzo[diazepines from o-phenylenediamines presents a range of synthetic methodologies that could be relevant to exploring synthetic routes and applications for the compound . These compounds' synthesis and their biological applications underline the importance of azole and diazepine derivatives in developing therapeutic agents (Ibrahim, 2011).
Cytochrome P450 Inhibitors
Research into chemical inhibitors of cytochrome P450 isoforms in human liver microsomes, including compounds with imidazole scaffolds, underscores the significance of such molecules in understanding drug-drug interactions and metabolism. These inhibitors' selectivity is crucial for deciphering the involvement of specific CYP isoforms in drug metabolism, pointing to the potential application of the specified compound in studying enzyme inhibition (Khojasteh et al., 2011).
Novel Synthesis of Pharmaceutical Compounds
The novel synthesis methods for pharmaceutical compounds, such as proton pump inhibitors, illustrate the importance of innovative synthetic routes in pharmaceutical development. Such research highlights the potential for developing new therapeutic agents and understanding their underlying mechanisms of action (Saini et al., 2019).
Central Nervous System Acting Drugs
The conversion of azole derivatives into more potent central nervous system (CNS) acting drugs points to the therapeutic potential of these compounds in treating CNS disorders. This area of research emphasizes the need for synthesizing more potent CNS drugs due to the increasing incidence of challenging new CNS diseases (Saganuwan, 2020).
properties
IUPAC Name |
(2Z)-2-[(4-hydroxy-3-methoxyphenyl)methylidene]-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O3/c1-21-14-10-11(6-7-13(14)19)9-12-16(20)18-8-4-2-3-5-15(18)17-12/h6-7,9-10,19H,2-5,8H2,1H3/b12-9- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVFSUSSIXDOCCM-XFXZXTDPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C=C2C(=O)N3CCCCCC3=N2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=CC(=C1)/C=C\2/C(=O)N3CCCCCC3=N2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.